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Compound of Interest

Compound Name:
Methyl 5-(trifluoromethyl)pyridine-

2-carboxylate

Cat. No.: B055342 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 5-(trifluoromethyl)pyridine-2-carboxylate is a fluorinated heterocyclic compound of

significant interest in medicinal chemistry and drug discovery. Its structural motifs are prevalent

in a variety of biologically active molecules. A thorough understanding of its fundamental

physicochemical properties, such as boiling and melting points, is crucial for its synthesis,

purification, handling, and formulation in research and development settings. This technical

guide provides a summary of the available data for these key physical constants.

Physicochemical Data
The physical properties of Methyl 5-(trifluoromethyl)pyridine-2-carboxylate have been

reported in various chemical databases. However, there are some discrepancies in the cited

values, particularly for the boiling point. The physical state of the compound has also been

inconsistently described, suggesting its melting point may be near ambient temperature.
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Property Reported Value(s) Source(s)

Boiling Point 164-165 °C Commercial Supplier Data

248 °C (at 760 mmHg) Commercial Supplier Data

Melting Point Data not available N/A

Physical Form Colorless liquid / Solid Commercial Supplier Data

Note: The conflicting boiling point data may be due to different measurement conditions (e.g.,

pressure) or impurities. The varied description of the physical form indicates the melting point is

likely close to room temperature. For comparison, the related precursor, 5-

(Trifluoromethyl)pyridine-2-carboxylic acid, has a reported melting point of 135-137 °C.

Experimental Protocols
Detailed experimental protocols for the determination of the boiling and melting points of

Methyl 5-(trifluoromethyl)pyridine-2-carboxylate are not readily available in peer-reviewed

literature. However, standard methodologies for these determinations are well-established.

General Protocol for Melting Point Determination:

A calibrated melting point apparatus would be utilized. A small, powdered sample of the

crystalline solid is packed into a capillary tube. The tube is heated at a controlled rate, and the

temperature range from the appearance of the first liquid droplet to the complete liquefaction of

the sample is recorded as the melting point range.

General Protocol for Boiling Point Determination:

For the determination of the boiling point at atmospheric pressure, the compound would be

heated in a distillation apparatus. A thermometer is placed so that the top of the bulb is level

with the side arm of the distillation head. The temperature at which the liquid boils and its vapor

pressure equals the atmospheric pressure, observed as a stable temperature of the

condensing vapor, is recorded as the boiling point. For measurements at reduced pressure

(vacuum distillation), a vacuum pump and a manometer are connected to the apparatus, and

the pressure is recorded along with the boiling temperature.
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Logical Workflow for Physicochemical
Characterization
The following diagram illustrates a typical workflow for the determination and verification of the

boiling and melting points of a chemical compound like Methyl 5-(trifluoromethyl)pyridine-2-
carboxylate.
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Workflow for Physical Property Determination
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Caption: Logical workflow for the synthesis, purification, and physicochemical characterization

of a chemical compound.

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of Methyl
5-(trifluoromethyl)pyridine-2-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b055342#boiling-point-and-melting-point-of-methyl-5-
trifluoromethyl-pyridine-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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